![molecular formula C17H12BrN3O B2968511 6-Bromo-N-(3-phenylpyridin-2-yl)pyridine-2-carboxamide CAS No. 2305454-03-7](/img/structure/B2968511.png)
6-Bromo-N-(3-phenylpyridin-2-yl)pyridine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Bromo-N-(3-phenylpyridin-2-yl)pyridine-2-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a pyridine derivative that has a bromine atom and a phenyl group attached to it.
Mechanism of Action
The mechanism of action of 6-Bromo-N-(3-phenylpyridin-2-yl)pyridine-2-carboxamide is not fully understood. However, it has been proposed that it acts by inhibiting the activity of protein kinases, which are enzymes that are involved in the regulation of various cellular processes. By inhibiting the activity of protein kinases, this compound may disrupt the signaling pathways that are involved in the development and progression of cancer.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to have anticancer properties and has been tested against various cancer cell lines. It has also been shown to have potential use as a photosensitizer in photodynamic therapy. Additionally, it has been tested for its potential use as an inhibitor of protein kinases, which are involved in various cellular processes.
Advantages and Limitations for Lab Experiments
One of the advantages of 6-Bromo-N-(3-phenylpyridin-2-yl)pyridine-2-carboxamide is its potential use as an anticancer agent. It has been shown to have activity against various cancer cell lines and may have potential use in the development of new cancer therapies. Additionally, it has been tested for its potential use as a photosensitizer in photodynamic therapy. However, one of the limitations of this compound is its limited solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 6-Bromo-N-(3-phenylpyridin-2-yl)pyridine-2-carboxamide. One potential direction is the development of new cancer therapies that incorporate this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use as an inhibitor of protein kinases. Further studies are also needed to investigate the potential use of this compound as a photosensitizer in photodynamic therapy. Finally, studies are needed to investigate the potential use of this compound in other areas, such as drug development and chemical synthesis.
Synthesis Methods
The synthesis of 6-Bromo-N-(3-phenylpyridin-2-yl)pyridine-2-carboxamide involves several steps. The starting material is 2-bromo-3-nitropyridine, which is reacted with phenylboronic acid in the presence of a palladium catalyst to obtain 3-phenylpyridin-2-yl)pyridine-2-carboxylic acid. The carboxylic acid is then converted to the carboxamide by reacting it with ammonia in the presence of a dehydrating agent. Finally, the bromine atom is introduced by reacting the carboxamide with bromine.
Scientific Research Applications
6-Bromo-N-(3-phenylpyridin-2-yl)pyridine-2-carboxamide has been extensively studied for its potential applications in various fields. It has been found to have anticancer properties and has been tested against various cancer cell lines. It has also been studied for its potential use as a photosensitizer in photodynamic therapy. Additionally, it has been tested for its potential use as an inhibitor of protein kinases, which are involved in various cellular processes.
Properties
IUPAC Name |
6-bromo-N-(3-phenylpyridin-2-yl)pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12BrN3O/c18-15-10-4-9-14(20-15)17(22)21-16-13(8-5-11-19-16)12-6-2-1-3-7-12/h1-11H,(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRVYXNAWLBYMFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(N=CC=C2)NC(=O)C3=NC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.